![molecular formula C10H17N3O6 B1382497 1-{5-[(Propan-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}ethan-1-amine, oxalic acid CAS No. 1803590-67-1](/img/structure/B1382497.png)
1-{5-[(Propan-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}ethan-1-amine, oxalic acid
Overview
Description
The compound is a derivative of oxadiazole, which is a heterocyclic compound containing one oxygen and two nitrogen atoms in a five-membered ring . The compound also contains a propan-2-yloxy group, which is a common substituent in organic chemistry .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. For example, the presence of the propan-2-yloxy group could potentially increase the compound’s solubility in organic solvents .Scientific Research Applications
Antimicrobial and Antioxidant Activities
1-{5-[(Propan-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}ethan-1-amine derivatives have been investigated for their antimicrobial and antioxidant properties. For example, certain derivatives exhibited promising antibacterial and antifungal activities, along with radical scavenging abilities and interactions with ferric ions (Saundane, Verma, & Katkar, 2013).
Antibacterial Applications
The compound and its derivatives have shown potential in antibacterial applications. Various synthesized derivatives have been assessed for antibacterial activity against different bacterial strains, demonstrating significant effectiveness (Brahmayya et al., 2018).
Crystal Structure and Material Properties
Research has been conducted on the crystal structure and material properties of related compounds. This includes studies on their crystallography and molecular interactions, which are vital for understanding their potential applications in various fields (Zhu et al., 2021).
Anti-inflammatory and Antioxidant Activities
Some derivatives of this compound have been synthesized and tested for their anti-inflammatory and antioxidant activities. Certain derivatives displayed significant activities, surpassing even standard compounds like Ascorbic acid (Sravya et al., 2019).
Cytotoxicity and Cancer Research
Derivatives of 1-{5-[(Propan-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}ethan-1-amine have been synthesized and evaluated for cytotoxicity against various cancer cell lines. This research contributes to the understanding of their potential use in cancer treatment (Tien et al., 2018).
Anticonvulsant Activity
The anticonvulsant activities of certain derivatives have been explored. This research is crucial for developing new therapeutic agents for treating seizures and related neurological disorders (Rajak et al., 2010).
Mechanism of Action
Future Directions
properties
IUPAC Name |
oxalic acid;1-[5-(propan-2-yloxymethyl)-1,3,4-oxadiazol-2-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O2.C2H2O4/c1-5(2)12-4-7-10-11-8(13-7)6(3)9;3-1(4)2(5)6/h5-6H,4,9H2,1-3H3;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSMLWKGHMOLFFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC1=NN=C(O1)C(C)N.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{5-[(Propan-2-yloxy)methyl]-1,3,4-oxadiazol-2-yl}ethan-1-amine, oxalic acid | |
CAS RN |
1803590-67-1 |
Source
|
| Record name | 1,3,4-Oxadiazole-2-methanamine, α-methyl-5-[(1-methylethoxy)methyl]-, ethanedioate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803590-67-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-6-chloro-benzo[d]isoxazole](/img/structure/B1382422.png)
![2-{[(Tert-butoxy)carbonyl]amino}-3-(dimethylamino)propanoic acid hydrochloride](/img/structure/B1382433.png)
